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Comparative Thermal Stability of Organic Peroxides

The table below summarizes key thermal decomposition data for several organic peroxides, compiled from

recent studies. Note that experimental values can vary based on concentration, testing method, and purity.

. Onset . Activation
Organic Decomposition o

. Temperature Energy, Ea (kJ Key Findings
Peroxide Heat (J/g)

(°C) mol-?)

Di-tert-butyl 109.2 - 160 [1] 441 - 2622 [1] 124.6 - 163.6 [1]  Stability is
peroxide concentration and
(DTBP) solvent-dependent [1].
Various 53-180 [2] 441 - 2622 [2] — A general range for
Peroxides (38 commercial organic
types) peroxides [2].

Experimental Protocols for Thermal Analysis

Researchers typically use the following methodologies to determine the data in the table above.
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Figure 1: Experimental workflow for analyzing organic peroxide decomposition.

e Sample Preparation: Organic peroxide samples are often diluted in solvents like toluene to improve
handling safety and study concentration effects. High purity (e.g., 99%) is used to minimize the
influence of contaminants [1].

e Calorimetry Techniques: The core experimental data comes from calorimeters that measure heat
flow:

o Differential Scanning Calorimetry (DSC) heats a small sample at a controlled rate to
determine the onset temperature and decomposition heat [2] [1].

o Accelerating Rate Calorimetry (ARC) operates under adiabatic (no heat loss) conditions,
providing data for worst-case scenarios like thermal runaway, including the Time to Maximum
Rate (TMR) [1] [3].
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o Specialized Calorimeters like the C600 Trace Heat Meter offer high sensitivity for measuring
heat flow with great precision [3].
¢ Kinetic Analysis: Data from calorimetry is processed with software (e.g., AKTS, STARe) using
models like Flynn-Wall-Ozawa or Borchardt & Daniels to calculate kinetic triplets: activation energy
(Ea), pre-exponential factor (LogA), and reaction order (n) [1].

Predictive Modeling (QSPR) for Stability Assessment

Beyond direct experimentation, Quantitative Structure-Property Relationship (QSPR) models are

powerful tools for predicting thermal stability.

1. Build Database of
Known Peroxides
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Figure 2: QSPR workflow for predicting peroxide properties.

¢ Model Development: Researchers build a database of organic peroxides with known experimental
properties (e.g., SADT, onset temperature). For each molecule, they calculate quantum chemical
descriptors using computational chemistry methods like Density Functional Theory (DFT) [2].

¢ Regression Analysis: A statistical model (like Multi-Linear Regression, MLR) is developed to find the
mathematical relationship between the molecular descriptors and the thermal property of interest [2]
[3].

e Application: Once validated, the model can predict properties like the Self-Accelerating
Decomposition Temperature (SADT) for new or hypothetical organic peroxides without costly and
hazardous experiments, supporting compliance with regulations like REACH [2] [3].

Safety Classifications and Practical Implications

¢ Regulatory Framework: Due to their instability, organic peroxides are strictly classified for transport.
The UN Recommendations on the Transport of Dangerous Goods categorizes them into seven
types (A-G) based on their hazardous potential [2] [1]. Di-tert-butyl peroxide (DTBP), for instance, is
classified as Type E [1].

e The Critical Parameter - SADT: The Self-Accelerating Decomposition Temperature (SADT) is
the lowest temperature at which self-accelerating decomposition may occur in a substance as
packaged. It is a vital parameter for establishing safe storage and transport temperatures [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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